(R)-1-(Benzo[d][1,3]dioxol-5-yl)butan-1-amine

• IUPAC Name: (1R)-1-(1,3-benzodioxol-5-yl)butan-1-amine
• InChI: InChI=1S/C11H15NO2/c1-2-3-9(12)8-4-5-10-11(6-8)14-7-13-10/h4-6,9H,2-3,7,12H2,1H3/t9-/m1/s1
• InChI Key: DFTBFIMTDRVUQC-SECBINFHSA-N
• Canonical SMILES: CCCC(C1=CC2=C(C=C1)OCO2)N
• Isomeric SMILES: CCC[C@H](C1=CC2=C(C=C1)OCO2)N
• Molecular Formula: C11H15NO2
• DSSTOX Substance ID: DTXSID10443984
• Molecular Weight: 193.24 g/mol
• CAS RN: 181481-62-9

Description

(R)-1-(Benzo[d][1,3]dioxol-5-yl)butan-1-amine, also known as R-1-BD, is a chiral compound belonging to the class of dioxolanes. This compound has been widely studied for its potential applications in a variety of scientific fields, such as organic chemistry, biochemistry, and pharmacology. This article will provide an overview of the synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of R-1-BD.

Scientific Research Applications

(R)-1-(Benzo[d][1,3]dioxol-5-yl)butan-1-amine has been studied for its potential applications in a variety of scientific fields. In organic chemistry, it has been used as an intermediate for the synthesis of other compounds, such as chiral amines and alcohols. In biochemistry, it has been used as a substrate for the study of enzyme-catalyzed reactions. In pharmacology, it has been used as a model compound for the development of new drugs.

Mechanism of Action

The mechanism of action of (R)-1-(Benzo[d][1,3]dioxol-5-yl)butan-1-amine is not yet fully understood. However, it is believed to involve the binding of the compound to specific proteins and enzymes, resulting in changes in the activity of these proteins and enzymes. This can lead to changes in the biochemical and physiological processes in the body.
Biochemical and Physiological Effects
The biochemical and physiological effects of (R)-1-(Benzo[d][1,3]dioxol-5-yl)butan-1-amine are not yet fully understood. However, some studies have suggested that it may have an effect on the metabolism of carbohydrates and lipids, as well as on the regulation of hormones. It has also been suggested that it may have an effect on the immune system.

Advantages and Limitations for Lab Experiments

(R)-1-(Benzo[d][1,3]dioxol-5-yl)butan-1-amine has several advantages for use in laboratory experiments. It is relatively easy to synthesize, and it is stable in a variety of solvents. It also has a low toxicity, making it safe to use in experiments. However, it has some limitations, such as its low solubility in some solvents and its tendency to form complexes with certain proteins and enzymes.

Future Directions

There are several potential future directions for the study of (R)-1-(Benzo[d][1,3]dioxol-5-yl)butan-1-amine. These include further research into its mechanism of action, its biochemical and physiological effects, and its potential applications in drug development. Additionally, further research could be conducted into its synthesis and its potential use as an intermediate in the synthesis of other compounds. Finally, research could be conducted into its potential use in the treatment of various diseases and conditions.

Synthesis Methods

(R)-1-(Benzo[d][1,3]dioxol-5-yl)butan-1-amine can be synthesized in a two-step process starting from 1,3-dioxolane-5-carboxylic acid. First, the carboxylic acid is converted to the corresponding ester by reacting it with a primary amine. This is followed by reduction of the ester with either sodium borohydride or lithium aluminum hydride to obtain the desired product.